Cas no 1177291-47-2 (N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine)
N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-pyridin-4-ylethyl)-1,3-benzothiazol-2-amine
- N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine
-
- MDL: MFCD16213505
- Inchi: 1S/C14H13N3S/c1-2-4-13-12(3-1)17-14(18-13)16-10-7-11-5-8-15-9-6-11/h1-6,8-9H,7,10H2,(H,16,17)
- InChI Key: TXJKUDLTALUANN-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1NCCC1C=CN=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 255
- XLogP3: 3.6
- Topological Polar Surface Area: 66
N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N296901-100mg |
n-(2-pyridin-4-ylethyl)-1,3-benzothiazol-2-amine |
1177291-47-2 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N296901-500mg |
n-(2-pyridin-4-ylethyl)-1,3-benzothiazol-2-amine |
1177291-47-2 | 500mg |
$ 340.00 | 2022-06-03 | ||
| TRC | N296901-1g |
n-(2-pyridin-4-ylethyl)-1,3-benzothiazol-2-amine |
1177291-47-2 | 1g |
$ 525.00 | 2022-06-03 | ||
| Enamine | EN300-238677-0.05g |
N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine |
1177291-47-2 | 95% | 0.05g |
$468.0 | 2024-06-19 | |
| Enamine | EN300-238677-0.1g |
N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine |
1177291-47-2 | 95% | 0.1g |
$490.0 | 2024-06-19 | |
| Enamine | EN300-238677-0.25g |
N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine |
1177291-47-2 | 95% | 0.25g |
$513.0 | 2024-06-19 | |
| Enamine | EN300-238677-0.5g |
N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine |
1177291-47-2 | 95% | 0.5g |
$535.0 | 2024-06-19 | |
| Enamine | EN300-238677-1.0g |
N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine |
1177291-47-2 | 95% | 1.0g |
$557.0 | 2024-06-19 | |
| Enamine | EN300-238677-2.5g |
N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine |
1177291-47-2 | 95% | 2.5g |
$1089.0 | 2024-06-19 | |
| Enamine | EN300-238677-5.0g |
N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine |
1177291-47-2 | 95% | 5.0g |
$1614.0 | 2024-06-19 |
N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine
N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1177291-47-2): A Comprehensive Overview
N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1177291-47-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule combines a pyridine moiety with a benzothiazole core, creating a unique structural framework that exhibits promising biological and physicochemical properties. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with various biological targets.
The compound's molecular structure features a pyridin-4-yl group linked via an ethyl bridge to the nitrogen of a 1,3-benzothiazol-2-amine system. This arrangement provides both lipophilic and hydrophilic characteristics, making it valuable for medicinal chemistry applications. Recent studies have explored its role in developing novel kinase inhibitors and antimicrobial agents, aligning with current pharmaceutical trends toward targeted therapies.
From a synthetic chemistry perspective, N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine serves as an important intermediate in organic synthesis. Its benzothiazole component is known for electron-accepting properties, while the pyridine ring contributes to coordination chemistry capabilities. These features make the compound valuable for creating advanced materials, including organic semiconductors and luminescent compounds for optoelectronic applications.
The compound's physicochemical properties have been extensively studied. It typically appears as a crystalline solid with moderate solubility in common organic solvents. Researchers have noted its stability under standard laboratory conditions, though proper storage in cool, dry environments is recommended for long-term preservation. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for characterization and purity assessment.
In pharmaceutical research, N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine has shown promise in several therapeutic areas. Its structural similarity to known bioactive molecules has prompted investigations into potential anti-inflammatory and neuroprotective effects. The compound's ability to cross biological membranes makes it particularly interesting for central nervous system drug development, a rapidly growing sector in medicinal chemistry.
Material scientists have explored applications of this compound in developing advanced functional materials. The conjugated system within the benzothiazole and pyridine rings contributes to interesting electronic properties, making it suitable for organic electronic devices. Recent publications have highlighted its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells, aligning with global trends toward sustainable energy solutions.
Quality control for N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine typically involves rigorous analytical testing. Manufacturers and suppliers must ensure high purity levels, generally ≥95% as determined by HPLC analysis. Proper documentation including certificates of analysis (CoA) and material safety data sheets (MSDS) are essential for research and industrial applications.
The commercial availability of CAS 1177291-47-2 has expanded in recent years to meet growing research demand. While still considered a specialty chemical, several reputable suppliers now offer this compound in various quantities, from milligram-scale for initial research to kilogram quantities for developmental projects. Pricing varies based on purity and quantity, with custom synthesis options available for specific research needs.
Regulatory status of N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine varies by region, but it is generally classified as a research chemical with no significant restrictions for laboratory use. However, researchers should consult local regulations before procurement and use, particularly regarding transportation and disposal requirements.
Future research directions for this compound include exploring its potential in combination therapies and hybrid material systems. The growing interest in multi-target drug design and multifunctional materials makes N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine particularly relevant for next-generation therapeutic and technological applications.
For researchers working with this compound, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. While not classified as highly hazardous, standard laboratory safety protocols apply during handling and storage to ensure researcher safety and compound integrity.
The synthesis of N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine typically involves multi-step organic reactions, with published procedures available in the chemical literature. Recent advances in green chemistry have led to improved synthetic routes with better yields and reduced environmental impact, reflecting the chemical industry's growing emphasis on sustainable practices.
Analytical reference standards of CAS 1177291-47-2 are increasingly available to support quality control and method development in research laboratories. These standards play a crucial role in ensuring reproducibility of experimental results, particularly in pharmaceutical development where compound purity is critical.
In conclusion, N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine represents an important chemical entity with diverse applications in medicinal chemistry and materials science. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers developing new therapeutic agents and advanced functional materials. As scientific understanding of this compound grows, its applications are likely to expand into new and innovative areas of research and development.
1177291-47-2 (N-[2-(pyridin-4-yl)ethyl]-1,3-benzothiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)